Cas no 1802135-15-4 (1-(Prop-2-yn-1-yl)-3,5-bis(trifluoromethyl)benzene)

• Product Name: 1-(Prop-2-yn-1-yl)-3,5-bis(trifluoromethyl)benzene
• CAS No: 1802135-15-4
• MF: C₁₁H₆F₆
• MW: 252.155764102936
• CID: 6016950
• PubChem ID: 91263123
• Update Time: 2025-05-22

1-(Prop-2-yn-1-yl)-3,5-bis(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-yn-1-yl)-3,5-bis(trifluoromethyl)benzene
• EN300-1942239
• 1802135-15-4
• 1-(Prop-2-yn-1-yl)-3,5-bis(trifluoromethyl)benzene

• Inchi： 1S/C11H6F6/c1-2-3-7-4-8(10(12,13)14)6-9(5-7)11(15,16)17/h1,4-6H,3H2
• InChI Key： SNHPFSWQELUUIW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(CC#C)C=1)(F)F

Computed Properties

• Exact Mass: 252.03736916g/mol
• Monoisotopic Mass: 252.03736916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-(Prop-2-yn-1-yl)-3,5-bis(trifluoromethyl)benzene

1-(Prop-2-yn-1-yl)-3,5-bis(trifluoromethyl)benzene: A Comprehensive Overview

The compound 1-(Prop-2-yn-1-yl)-3,5-bis(trifluoromethyl)benzene (CAS No. 1802135-15-4) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring substituted with two trifluoromethyl groups and a propargyl group. The trifluoromethyl groups are known for their electron-withdrawing properties, which significantly influence the electronic characteristics of the molecule. The propargyl group, on the other hand, introduces alkyne functionality, making this compound versatile in terms of reactivity and potential applications.

Recent studies have highlighted the importance of trifluoromethyl-substituted aromatic compounds in drug discovery and materials science. The presence of trifluoromethyl groups enhances the stability and bioavailability of molecules, making them valuable in pharmaceutical research. For instance, researchers have explored the use of trifluoromethyl-substituted benzenes in developing new classes of antibiotics and anticancer agents. The propargyl group in this compound further adds to its reactivity, enabling it to participate in various click chemistry reactions, which are widely used in organic synthesis.

The synthesis of 1-(Prop-2-yn-1-yl)-3,5-bis(trifluoromethyl)benzene involves a multi-step process that typically starts with the bromination of benzene followed by substitution reactions to introduce the trifluoromethyl and propargyl groups. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly improve the yield and purity of the final product.

In terms of physical properties, this compound exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its solubility in organic solvents makes it suitable for various chemical transformations. The electronic properties of trifluoromethyl-substituted aromatic compounds have also been studied extensively, revealing their potential as semiconducting materials in organic electronics. Researchers have demonstrated that these compounds can be used as building blocks for designing new types of organic field-effect transistors (OFETs), which are essential components in flexible electronics.

The reactivity of 1-(Prop-2-yn-1-yl)-3,5-bis(trifluoromethyl)benzene is another area that has garnered significant attention. The alkyne group is highly reactive under certain conditions, enabling it to undergo cycloaddition reactions or serve as a precursor for forming other functional groups. Recent studies have explored its use in synthesizing complex polycyclic structures, which are valuable in natural product synthesis and drug design.

In conclusion, 1-(Prop-2-yn-1-yl)-3,5-bis(trifluoromethyl)benzene (CAS No. 1802135-15-4) is a versatile compound with a wide range of applications across different disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, materials science, and pharmaceutical research. As ongoing research continues to uncover new properties and applications of this compound, its significance in the chemical industry is expected to grow further.